Cas no 1243250-08-9 (4-Isopropylpyrimidin-2-ol)

4-Isopropylpyrimidin-2-ol structure
4-Isopropylpyrimidin-2-ol structure
Product Name:4-Isopropylpyrimidin-2-ol
CAS No:1243250-08-9
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD17078849
CID:1079124
PubChem ID:21305445
Update Time:2025-04-20

4-Isopropylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Isopropylpyrimidin-2-ol
    • 4-isopropyl-2-pyrimidinol(SALTDATA: 0.87HCl 0.27H2O 0.17NH4Cl)
    • CalphostinC
    • 1H-1,4-Diazepine-1-carbodithioic acid, hexahydro-4-isopropyl-
    • 1H-1,4-Diazepine-1-carbodithioicacid, hexahydro-4-(1-methylethyl)-
    • 4-Isopropyl-1-homopiperazin-dithiocarbonsaeure
    • 4-Isopropyl-1-homopiperazinedithiocarboxylic acid
    • 4-isopropyl-1H-pyrimidin-2-one
    • AC1L4HT8
    • BRN 0512940
    • CTK1A4146
    • Hexahydro-4-isopropyl-1H-1,4-diazepine-1-carbodithioic acid
    • LS-60157
    • SCHEMBL84088
    • SB56892
    • ALBB-014846
    • AKOS005174634
    • 6-(1-Methylethyl)-2(1H)-pyrimidinone
    • 4-isopropyl-2-pyrimidinol
    • 4-Isopropyl-2-pyrimidol
    • 6-propan-2-yl-1H-pyrimidin-2-one
    • DTXSID301288999
    • 4-isopropylpyrimidin-2-ol hydrochloride
    • 2-pyrimidinol, 4-(1-methylethyl)-, hydrochloride
    • 1243250-08-9
    • SCHEMBL11929997
    • AKOS006380776
    • GS2556
    • MDL: MFCD17078849
    • Inchi: 1S/C7H10N2O/c1-5(2)6-3-4-8-7(10)9-6/h3-5H,1-2H3,(H,8,9,10)
    • InChI Key: WIFRPAGGWKZFSR-UHFFFAOYSA-N
    • SMILES: O=C1N=CC=C(C(C)C)N1

Computed Properties

  • Exact Mass: 138.079312947g/mol
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 41.5Ų

4-Isopropylpyrimidin-2-ol Pricemore >>

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